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Compound of Interest

Compound Name: Z-L-Val-OH

Cat. No.: B554326

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate, essential safety and
logistical information for handling Z-L-Val-OH (N-Benzyloxycarbonyl-L-valine), including
detailed operational and disposal plans. By offering procedural, step-by-step guidance, this
content aims to be a preferred source for laboratory safety and chemical handling information,
building trust by providing value beyond the product itself.

Key Safety and Physical Data

A thorough understanding of the properties of Z-L-Val-OH is the first step toward safe handling.
The following table summarizes key quantitative data for this compound.
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Property Value Source
CAS Number 1149-26-4 [11[2][3][4]
Molecular Formula C13H17NO4 [11[2][3]
Molecular Weight 251.28 g/mol [1112][3]
Appearance White to oﬁ-w.hite crystalline 16171
powder or solid
Melting Point 58 - 61 °C (136.4 - 141.8 °F) [6][7]
Boiling Point 280 °C (536 °F) [5]

GHS Classification

Skin Irritation (Category 2),
Respiratory Sensitization

(Category 1)

(11218l

Signal Word

Danger

[1](2][5](8]

Hazard Statements

H315: Causes skin irritation.

H334: May cause allergy or

[1](2](8]

asthma symptoms or breathing

difficulties if inhaled.

Operational Plan: Step-by-Step Handling

A systematic approach to handling Z-L-Val-OH from receipt to disposal is critical to minimize
exposure and ensure a safe laboratory environment.

1. Receiving and Storage:
o Upon receipt, visually inspect the container for any signs of damage or leaks.

 Verify that the label correctly identifies the contents as Z-L-Val-OH and that the CAS number
(1149-26-4) matches.

o Store the container in a tightly closed, well-ventilated, dry, and cool place.[1]

2. Engineering Controls:
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When handling the powder, especially during weighing or transferring, use a certified
chemical fume hood or a ventilated balance enclosure to minimize the risk of inhalation.[1]

Ensure that an eyewash station and a safety shower are readily accessible.

. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) that have been inspected for
integrity before use.[2]

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[2]
A face shield may be necessary for operations with a higher risk of splashing.

Skin and Body Protection: A standard laboratory coat should be worn and buttoned to protect
from skin contact.

Respiratory Protection: For situations where dust cannot be adequately controlled by
ventilation, a NIOSH-approved respirator is necessary to prevent inhalation.[1][8]

. Handling and Experimental Use:

Avoid the formation of dust and aerosols during handling.[1][2][5]

Use spatulas or other appropriate tools for transferring the solid.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

After handling, wash hands thoroughly with soap and water, especially before leaving the
laboratory, eating, or drinking.[2]

. Disposal Plan:

All waste containing Z-L-Val-OH must be disposed of in accordance with federal, state, and
local environmental regulations.

Collect solid waste in a designated, labeled, and sealed container.
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» Contaminated materials, such as gloves and weighing paper, should also be placed in this
container.

e Do not dispose of Z-L-Val-OH down the drain or in the regular trash.

Spill Response Protocol

In the event of a spill, a prompt and appropriate response is crucial to mitigate any potential
hazards.

1. Evacuation and Notification:

« If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

» Alert your supervisor and other laboratory personnel.

2. Spill Containment and Cleanup:

o For small spills, and if it is safe to do so, contain the spill to prevent it from spreading.
o Avoid generating dust during cleanup.

o Carefully sweep up the solid material and place it into a designated, labeled hazardous
waste container.[1]

o Clean the spill area with a damp cloth or paper towel, and place the cleaning materials into
the hazardous waste container.

3. Personal Decontamination:

« If skin contact occurs, wash the affected area immediately with soap and plenty of water.[1]

[2][5]

 If eye contact occurs, flush with copious amounts of water for at least 15 minutes, holding
the eyelids open.[5]

 If inhaled, move to fresh air. If respiratory symptoms develop, seek immediate medical
attention.[1][2][5][8]
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Visual Workflow Guides

The following diagrams provide a clear, visual representation of the key operational and
emergency procedures for handling Z-L-Val-OH.
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Safe Handling Workflow for Z-L-Val-OH
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:
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Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A flowchart illustrating the standard operating procedure for the safe handling of Z-L-
Val-OH.

Spill Response for Z-L-Val-OH
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Caption: A workflow diagram outlining the key steps for responding to a Z-L-Val-OH spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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